![molecular formula C7H16Cl2N2O B6201288 1-[2-(aminomethyl)pyrrolidin-1-yl]ethan-1-one dihydrochloride CAS No. 2694744-51-7](/img/no-structure.png)
1-[2-(aminomethyl)pyrrolidin-1-yl]ethan-1-one dihydrochloride
Overview
Description
1-(2-(Aminomethyl)pyrrolidin-1-yl)ethan-1-one dihydrochloride, also known as 1-Pyrrolidin-2-yl-ethanone dihydrochloride (1-PEA-dihydrochloride), is a pyrrolidinone-based compound with a wide variety of applications in scientific research. It is a white solid with a melting point of 164-165°C, a molecular weight of 212.2 g/mol, and a chemical structure of C7H14Cl2N2O. 1-PEA-dihydrochloride is a common research chemical used in the laboratory for a variety of purposes, including synthesis of other compounds, as a reagent in biochemical studies, and as a drug target in pharmacology.
Scientific Research Applications
1-PEA-dihydrochloride has a wide range of applications in scientific research. It is commonly used as a reagent in biochemical studies, such as in the synthesis of other compounds and in drug target studies. In addition, 1-PEA-dihydrochloride has been used in the study of enzymes and membrane proteins, as well as in the study of the structure and function of proteins.
Mechanism of Action
1-PEA-dihydrochloride has a wide range of effects on biochemical and physiological processes. It has been found to act as an agonist at the serotonin receptor 5-HT2A and as an antagonist at the serotonin receptor 5-HT2C. In addition, 1-PEA-dihydrochloride has been found to inhibit the enzyme monoamine oxidase (MAO), which is involved in the metabolism of neurotransmitters such as serotonin and dopamine.
Biochemical and Physiological Effects
1-PEA-dihydrochloride has been found to have a wide range of effects on biochemical and physiological processes. It has been found to inhibit the enzyme monoamine oxidase (MAO), which is involved in the metabolism of neurotransmitters such as serotonin and dopamine. In addition, 1-PEA-dihydrochloride has been found to act as an agonist at the serotonin receptor 5-HT2A and as an antagonist at the serotonin receptor 5-HT2C. These effects have been linked to a variety of physiological effects, including increased alertness, improved mood, and increased energy levels.
Advantages and Limitations for Lab Experiments
1-PEA-dihydrochloride has a number of advantages for use in laboratory experiments. It is a relatively stable and inexpensive compound, making it easy to obtain and use in experiments. In addition, 1-PEA-dihydrochloride is a relatively non-toxic compound, making it safe for use in experiments. However, 1-PEA-dihydrochloride is also limited in its use in laboratory experiments due to its relatively low solubility in water, which can make it difficult to use in aqueous solutions.
Future Directions
1-PEA-dihydrochloride has a wide range of applications in scientific research, and there are a number of potential future directions for its use. These include further research into the biochemical and physiological effects of 1-PEA-dihydrochloride, as well as its potential use as a drug target in pharmacology. In addition, further research into the synthesis of 1-PEA-dihydrochloride and its use as a reagent in biochemical studies is needed. Finally, further research into the potential use of 1-PEA-dihydrochloride in the study of enzymes and membrane proteins is needed.
Synthesis Methods
1-PEA-dihydrochloride is synthesized through a multi-step process. The first step involves the reaction of ethyl acetoacetate with 1-amino-2-methyl-pyrrolidine in the presence of an acid catalyst, such as hydrochloric acid. This reaction produces a ketone, which is then reacted with hydrochloric acid to form 1-PEA-dihydrochloride.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-[2-(aminomethyl)pyrrolidin-1-yl]ethan-1-one dihydrochloride involves the reaction of 2-pyrrolidinone with formaldehyde and ammonium chloride to form 2-(aminomethyl)pyrrolidine. This intermediate is then reacted with ethyl chloroacetate to form 1-[2-(aminomethyl)pyrrolidin-1-yl]ethan-1-one, which is subsequently converted to its dihydrochloride salt form.", "Starting Materials": [ "2-pyrrolidinone", "formaldehyde", "ammonium chloride", "ethyl chloroacetate", "hydrochloric acid" ], "Reaction": [ "Step 1: React 2-pyrrolidinone with formaldehyde and ammonium chloride in the presence of hydrochloric acid to form 2-(aminomethyl)pyrrolidine.", "Step 2: React 2-(aminomethyl)pyrrolidine with ethyl chloroacetate in the presence of a base to form 1-[2-(aminomethyl)pyrrolidin-1-yl]ethan-1-one.", "Step 3: Convert 1-[2-(aminomethyl)pyrrolidin-1-yl]ethan-1-one to its dihydrochloride salt form by reacting with hydrochloric acid." ] } | |
| 2694744-51-7 | |
Molecular Formula |
C7H16Cl2N2O |
Molecular Weight |
215.1 |
Purity |
95 |
Origin of Product |
United States |
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